Cas no 53880-05-0 (Cyclohexane,5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethyl-, homopolymer)

• Product name: Cyclohexane,5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethyl-, homopolymer
• CAS No: 53880-05-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 375069
• PubChem ID: 4334719

Cyclohexane,5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethyl-, homopolymer Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethyl-, homopolymer
• Poly(isophorone diisocyanate) solution
• 5-Isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane
• 5-ISOCYANATO-1-(ISOCYANATOMETHYL)-1,3,3-TRIMETHYLCYCLOHEXANE, TRIMER)
• POLY(ISOPHORONE DIISOCYANATE)
• SCHEMBL264479
• 53880-05-0

• Inchi： InChI=1S/C11H16N2O2/c1-10(2)4-9(12-7-14)5-11(3,6-10)13-8-15/h9H,4-6H2,1-3H3
• InChI Key： XIIHTVOIRWYVJC-UHFFFAOYSA-N
• SMILES： CC1(CC(CC(C1)(C)N=C=O)N=C=O)C

Computed Properties

• Exact Mass: 222.136828
• Monoisotopic Mass: 222.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not available
• Density: 1.08 g/mL at 25 °C
• Melting Point: -60 deg C
• Boiling Point: ~140 °C
• Flash Point: 104 °F
• Refractive Index: n20/D 1.5
• Solubility: Not available

Cyclohexane,5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethyl-, homopolymer Security Information

• Hazardous Material transportation number：UN 1866 3
• WGK Germany：1
• Hazard Category Code： 10-20/21/22-42/43
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：R10